![molecular formula C20H28N2O13 B1658161 Gal beta(1-3)GalNAc-beta-pNP CAS No. 59837-15-9](/img/structure/B1658161.png)
Gal beta(1-3)GalNAc-beta-pNP
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Description
Gal beta(1-3)GalNAc-beta-pNP is a biochemical reagent . It is also known as 4-Nitrophenyl 2-Acetamido-2-deoxy-3-O-(β-D-galactopyranosyl)-β-D-galactopyranoside . It is used as a biological material or organic compound for life science related research .
Molecular Structure Analysis
The molecular formula of this compound is C20H28N2O13 . The molecular weight is 504.45 . The structure was confirmed by NMR .Physical And Chemical Properties Analysis
This compound is a solid at 20°C . It appears as a white to almost white powder to crystal . It is sensitive to moisture and heat .Biochemical Analysis
Biochemical Properties
Gal beta(1-3)GalNAc-beta-pNP is involved in the synthesis of the Thomsen-Friedenreich-antigen (TF-antigen), which is presented on the surface of most human cancer cell types . It interacts with galectin 1 and galectin 3, leading to tumor cell aggregation and promoting cancer metastasis and T-cell apoptosis in epithelial tissue .
Cellular Effects
The presence of this compound on the surface of cancer cells influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . Its interaction with galectins promotes cancer metastasis and induces T-cell apoptosis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules such as galectins . This interaction leads to changes in gene expression, enzyme activation, and inhibition, thereby influencing the behavior of cells .
Metabolic Pathways
This compound is involved in the synthesis of the TF-antigen, a key structure in O-glycosylation of mammalian glycoproteins . This process involves interactions with various enzymes and cofactors .
Properties
IUPAC Name |
N-[(2S,3S,4R,5R,6S)-5-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)-4-[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O13/c1-8(25)21-13-18(35-20-17(29)16(28)14(26)11(6-23)34-20)15(27)12(7-24)33-19(13)32-10-4-2-9(3-5-10)22(30)31/h2-5,11-20,23-24,26-29H,6-7H2,1H3,(H,21,25)/t11-,12-,13-,14-,15-,16-,17-,18+,19+,20-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INMOOBMAIAWVBW-UODQGNECSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)OC3C(C(C(C(O3)CO)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@H]1[C@H]([C@H]([C@@H](O[C@H]1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O[C@H]3[C@H]([C@H]([C@H]([C@@H](O3)CO)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O13 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60659831 |
Source
|
Record name | 4-Nitrophenyl 2-acetamido-3-O-alpha-L-allopyranosyl-2-deoxy-alpha-L-allopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60659831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
504.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59837-15-9 |
Source
|
Record name | 4-Nitrophenyl 2-acetamido-3-O-alpha-L-allopyranosyl-2-deoxy-alpha-L-allopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60659831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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